Cas no 117290-46-7 (Benzenemethanol, a-methyl-, propanoate, (1S)-)

Benzenemethanol, a-methyl-, propanoate, (1S)- structure
117290-46-7 structure
Product Name:Benzenemethanol, a-methyl-, propanoate, (1S)-
CAS No:117290-46-7
MF:C11H14O2
MW:178.227663516998
CID:1206605
Update Time:2024-08-02

Benzenemethanol, a-methyl-, propanoate, (1S)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-methyl-, propanoate, (1S)-
    • Benzenemethanol, α-methyl-, 1-propanoate, (αS)-
    • Inchi: 1S/C11H14O2/c1-3-11(12)13-9(2)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3/t9-/m0/s1
    • InChI Key: WCIQNYOXLZQQMU-VIFPVBQESA-N
    • SMILES: C1([C@@H](OC(=O)CC)C)=CC=CC=C1

Computed Properties

  • Exact Mass: 178.09942

Experimental Properties

  • Density: 1.012±0.06 g/cm3(Predicted)
  • Boiling Point: 229.5±9.0 °C(Predicted)
  • PSA: 26.3
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.